molecular formula C16H17NO3 B8597043 Acetamide, N-(2,5-dimethoxyphenyl)-2-phenyl-

Acetamide, N-(2,5-dimethoxyphenyl)-2-phenyl-

Cat. No.: B8597043
M. Wt: 271.31 g/mol
InChI Key: ZREUHORSMKPNIE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Acetamide, N-(2,5-dimethoxyphenyl)-2-phenyl- is a useful research compound. Its molecular formula is C16H17NO3 and its molecular weight is 271.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality Acetamide, N-(2,5-dimethoxyphenyl)-2-phenyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Acetamide, N-(2,5-dimethoxyphenyl)-2-phenyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H17NO3

Molecular Weight

271.31 g/mol

IUPAC Name

N-(2,5-dimethoxyphenyl)-2-phenylacetamide

InChI

InChI=1S/C16H17NO3/c1-19-13-8-9-15(20-2)14(11-13)17-16(18)10-12-6-4-3-5-7-12/h3-9,11H,10H2,1-2H3,(H,17,18)

InChI Key

ZREUHORSMKPNIE-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)OC)NC(=O)CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of phenylacetyl chloride (1.07 g, 6.6 mmol) in dry benzene (7 ml) was added drop by drop for 10 minutes to a cooled solution of 2,5-dimethoxyaniline (1 g, 6.5 mmol) in dry benzene (7 ml). The reaction mixture was agitated at room temperature for 1 hour and then the reaction was stopped with cold 24% aqueous sodium carbonate (10 ml.) After vigorously agitating the two-phase system for 30 minutes, the benzene layer was separated and the aqueous phase was extracted with ether (3×50 ml). The combined organic layers were dried over sodium sulfate and evaporated and the residue was crystallized from petroleum ether, yielding 1.61 g 91%) of N-(2',5'-dimethoxyphenyl)-2-phenylacetamide. m.p. 85° C. (petroleum ether).
Quantity
1.07 g
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
7 mL
Type
solvent
Reaction Step One
Quantity
7 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step Two

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